2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride

• IUPAC Name: 2-phenyl-1-pyridin-4-ylethanamine;dihydrochloride
• InChI: InChI=1S/C13H14N2.2ClH/c14-13(12-6-8-15-9-7-12)10-11-4-2-1-3-5-11;;/h1-9,13H,10,14H2;2*1H
• InChI Key: YASBEWIZUQYZOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C2=CC=NC=C2)N.Cl.Cl
• Molecular Formula: C13H16Cl2N2
• Molecular Weight: 271.18 g/mol
• CAS No.: 118385-86-7

Description

2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride is a chemical compound with the molecular formula C13H14N2.2ClH. It is commonly used in various scientific research applications due to its unique chemical properties. The compound is often utilized in the development of pharmaceuticals and other chemical research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride typically involves the reaction of 2-phenyl-1-(pyridin-4-yl)ethan-1-amine with hydrochloric acid to form the dihydrochloride salt. The reaction is usually carried out under controlled conditions to ensure high purity and yield of the product .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale synthesis using optimized reaction conditions. This includes the use of high-purity reagents and advanced purification techniques to obtain the final product with the desired specifications .

Chemical Reactions Analysis

Types of Reactions

2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines.

Substitution: The compound can undergo substitution reactions with various reagents to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Various halogenating agents and nucleophiles are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines .

Scientific Research Applications

2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride is widely used in scientific research, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is used in the study of biological pathways and mechanisms.

Medicine: It is utilized in the development of pharmaceuticals and therapeutic agents.

Industry: The compound is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact mechanism depends on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• 2-(3-(Piperidin-4-yl)phenyl)ethan-1-amine dihydrochloride
• 2-(4-(Piperidin-4-yl)phenyl)ethan-1-amine dihydrochloride
• 2-(2-(Piperidin-4-yl)phenyl)ethan-1-amine dihydrochloride

Uniqueness

2-Phenyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride is unique due to its specific chemical structure, which imparts distinct properties and reactivity. This makes it particularly valuable in certain research and industrial applications where other similar compounds may not be as effective .